Cas no 4707-16-8 (Benzenethiol,2,3,5,6-tetrachloro-)

Benzenethiol,2,3,5,6-tetrachloro- structure
4707-16-8 structure
Product Name:Benzenethiol,2,3,5,6-tetrachloro-
CAS No:4707-16-8
MF:C6H2Cl4S
MW:247.95707654953
CID:329332
PubChem ID:2779183
Update Time:2025-04-19

Benzenethiol,2,3,5,6-tetrachloro- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol,2,3,5,6-tetrachloro-
    • 2,3,5,6-TETRACHLOROBENZENE-1-THIOL
    • 2,3,5,6-tetrachlorobenzenethiol
    • 2,3,4,5,6-PENTAMETHYLBENZOYL CHLORIDE
    • 2,3,5,6-Tetrachlor-benzolthiol
    • 2,3,5,6-Tetrachlorobenzolthiol
    • 2,3,5,6-Tetrachlorothiophenol
    • 2,3,5,6-Tetrachlor-thiophenol
    • Benzenethiol,2,3,5,6-tetrachloro
    • Benzenethiol, 2,3,5,6-tetrachloro-
    • FT-0609406
    • 1-(2,3-DIHYDRO-BENZO[1,4]DIOXIN-6-YL)-PIPERIDIN-4-ONE
    • SCHEMBL48326
    • MFCD00174225
    • AKOS009158166
    • DTXSID30197018
    • 4707-16-8
    • Inchi: 1S/C6H2Cl4S/c7-2-1-3(8)5(10)6(11)4(2)9/h1,11H
    • InChI Key: IUPWBUULPWMLDU-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=C(C=1S)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 245.86300
  • Monoisotopic Mass: 245.863
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • Density: 1.654
  • Melting Point: 105 °C
  • Boiling Point: 316 ℃ at 760mmHg
  • Flash Point: 129.3 ℃
  • Refractive Index: 1.64
  • PSA: 38.80000
  • LogP: 4.58890
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